Cas no 922184-62-1 (1H-Indole-3-carbonitrile, 1-butyl-2-methyl-)

1H-Indole-3-carbonitrile, 1-butyl-2-methyl- structure
922184-62-1 structure
Product Name:1H-Indole-3-carbonitrile, 1-butyl-2-methyl-
CAS No:922184-62-1
MF:C14H16N2
MW:212.290243148804
CID:741509
PubChem ID:71421584
Update Time:2025-04-19

1H-Indole-3-carbonitrile, 1-butyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carbonitrile, 1-butyl-2-methyl-
    • 1-butyl-2-methylindole-3-carbonitrile
    • DTXSID40840644
    • 1-Butyl-2-methyl-1H-indole-3-carbonitrile
    • 922184-62-1
    • Inchi: 1S/C14H16N2/c1-3-4-9-16-11(2)13(10-15)12-7-5-6-8-14(12)16/h5-8H,3-4,9H2,1-2H3
    • InChI Key: HDNNXJNBVSHZRH-UHFFFAOYSA-N
    • SMILES: N1(C(C)=C(C#N)C2C=CC=CC1=2)CCCC

Computed Properties

  • Exact Mass: 212.131348519g/mol
  • Monoisotopic Mass: 212.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 28.7Ų
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